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Introduction
Asthma is a chronic inflammatory disease of the airways characterized by airway

hyperresponsiveness (AHR), mucus overproduction, and airway remodeling. A key

inflammatory pathway implicated in allergic asthma involves the prostaglandin D2 (PGD2)

receptor, chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2),

also known as DP2. Activation of the DP2 receptor on various immune cells, including T helper

2 (Th2) cells, eosinophils, and mast cells, promotes their recruitment and activation, leading to

the release of pro-inflammatory cytokines and the perpetuation of the asthmatic response.[1][2]

[3]

AM432 sodium is a potent and selective antagonist of the DP2 receptor.[4][5][6] By blocking

the PGD2/DP2 signaling pathway, AM432 sodium is hypothesized to inhibit the downstream

inflammatory cascades that contribute to the pathophysiology of asthma. Preclinical evaluation

of DP2 receptor antagonists has demonstrated their potential to reduce airway eosinophilia, a

hallmark of allergic asthma, and to ameliorate airway remodeling by decreasing airway smooth

muscle mass.[4][5][7] This document provides a detailed experimental protocol for the

evaluation of AM432 sodium in a murine model of ovalbumin (OVA)-induced allergic asthma.
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The proposed mechanism of action for AM432 sodium in asthma is centered on its ability to

competitively inhibit the binding of PGD2 to the DP2 receptor. This antagonism is expected to

disrupt the pro-inflammatory signaling cascade that is characteristic of allergic asthma.
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Caption: Proposed signaling pathway of AM432 sodium in asthma.

Experimental Protocol: Ovalbumin (OVA)-Induced
Allergic Asthma Model in Mice
This protocol describes the induction of an allergic asthma phenotype in mice using ovalbumin

(OVA) and the subsequent evaluation of AM432 sodium's therapeutic effects.[8][9][10][11]

Materials and Reagents
AM432 sodium

Ovalbumin (OVA), Grade V

Aluminum hydroxide (Alum)

Methacholine chloride

Phosphate-buffered saline (PBS)

Collagenase type IV

DNase I

Fetal bovine serum (FBS)

Reagents for ELISA (for cytokines and IgE)

Reagents for histology (formalin, paraffin, H&E, PAS stains)

Animal Model
Species: BALB/c mice, female, 6-8 weeks old.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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